Cas no 1392149-77-7 (5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine)

• Product Name: 5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine
• CAS No: 1392149-77-7
• MF: C₅H₄IN₅
• MW: 261.023231506348
• CID: 2130708
• Update Time: 2025-10-29

5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-iodo-1H-pyrazolo[3,4-b]pyrazine-3-amine
• 5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine
• 5-iodo-1H-pyrazolo[4,3-b]pyrazin-3-amine
• XXMSBZGWGCYUDN-UHFFFAOYSA-N
• FCH2494027
• AX8315863
• CID 86680556
• 1H-Pyrazolo[3,4-b]pyrazin-3-amine, 5-iodo-

• Inchi： 1S/C5H4IN5/c6-2-1-8-5-3(9-2)4(7)10-11-5/h1H,(H3,7,8,10,11)
• InChI Key： XXMSBZGWGCYUDN-UHFFFAOYSA-N
• SMILES： IC1C=NC2C(=C(N)NN=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Topological Polar Surface Area: 80.5

Experimental Properties

• Density: 2.464±0.06 g/cm3(Predicted)
• Boiling Point: 493.0±40.0 °C(Predicted)
• pka: 6.62±0.50(Predicted)

Additional information on 5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine

Professional Introduction to 5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine (CAS No. 1392149-77-7)

5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique chemical structure and its CAS number 1392149-77-7, belongs to the class of pyrazolopyrazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both iodine and amine functional groups in its molecular framework makes it a particularly intriguing candidate for further chemical manipulation and biological evaluation.

The 5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine molecule exhibits a fused bicyclic system consisting of two pyrazole rings connected at the 3-position of one ring to the 4-position of the other. This structural motif is reminiscent of several biologically active scaffolds that have been explored in drug discovery efforts over the years. The iodine atom at the 5-position serves as a versatile handle for further functionalization, enabling chemists to introduce various substituents through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing more complex molecular architectures, which can be tailored to target specific biological pathways.

The amine group at the 3-position of the pyrazolopyrazine core provides another site for chemical modification. This functionality can be utilized to form amides, ureas, or other heterocyclic systems, which are common motifs in pharmacophores. The combination of these two reactive sites makes 5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine a valuable intermediate in the synthesis of novel compounds with potential applications in oncology, immunology, and neurology.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolopyrazine derivatives in drug development. Studies have demonstrated that these compounds can exhibit inhibitory activity against various enzymes and receptors involved in disease processes. For instance, derivatives of this scaffold have shown promise as kinase inhibitors, which are critical targets in cancer therapy. The iodine substituent on 5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine allows for the introduction of aryl or heteroaryl groups that can modulate binding affinity and selectivity towards specific kinases.

In addition to their role as kinase inhibitors, pyrazolopyrazine derivatives have been investigated for their immunomodulatory properties. Research indicates that certain analogs can modulate immune cell function by interacting with receptors such as TLRs (Toll-like receptors) or cytokine receptors. The structural flexibility of 5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine allows medicinal chemists to fine-tune its interactions with these targets by introducing appropriate substituents at the 5-position iodine or the 3-position amine.

The synthesis of 5-Iodo-1H-pyrazolo[3,4-b]pyrazin-3-amine typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of hydrazine derivatives with β-diketones or β-ketoesters to form the pyrazole ring system. Subsequent cyclization reactions can then be employed to construct the fused pyrazolopyrazine core. The introduction of the iodine atom is often achieved through electrophilic aromatic substitution reactions or via halogenation protocols using reagents such as N-bromosuccinimide (NBS) or iodine monochloride (ICl).

The amine functionality is typically introduced during later stages of synthesis to ensure regioselectivity and minimize unwanted side reactions. Protecting group strategies may be employed to safeguard the amine group during earlier synthetic steps when other reactive functionalities are present. Once synthesized, 5-Iodo-1H-pyrazolo[3,4-b]pyazin-3-amine can be subjected to various downstream modifications depending on the intended application.

In drug discovery pipelines, compounds like 5-Iodo-1H-pyrazolo[3,4-b]pyazin-3-amine are often screened for biological activity using high-throughput screening (HTS) technologies. These screens allow researchers to rapidly assess thousands of compounds for their ability to interact with biological targets such as enzymes or receptors. Hits from HTS campaigns are then subjected to further biochemical and cell-based assays to validate their activity and selectivity.

The potential therapeutic applications of 5-Iodo-1H-pyrazolo[3,4-b]pyazin-3-aminesubstances extend beyond oncology and immunology. Emerging research suggests that these compounds may also have utility in treating neurological disorders by modulating neurotransmitter receptor activity or by interacting with intracellular signaling pathways involved in neuroprotection. The structural features of this scaffold make it well-suited for designing molecules that can cross the blood-brain barrier, a critical requirement for central nervous system (CNS) drugs.

The development of novel synthetic methodologies is an ongoing area of research within the field of heterocyclic chemistry. Innovations in catalytic coupling reactions and asymmetric synthesis have enabled more efficient and scalable production methods for complex molecules like 5-Iodo-1H-pyazolopryazinoamino compounds [CAS No: 1392149777] . These advancements not only reduce production costs but also allow for greater access to structural diversity, which is essential for identifying new leads with improved pharmacological properties.

Computational chemistry plays an increasingly important role in guiding synthetic design and optimizing molecular properties before experimental validation. Molecular modeling techniques can predict binding affinities, metabolic stability, and other physicochemical parameters that are critical for drug development success. By integrating computational methods with traditional synthetic approaches, 5-Iodopyazolopyazinaminersubstances like our target compound can be rapidly optimized for efficacy and safety.

The future prospects for 5-Iodo-lH-pyazolopryazinoamino derivatives [CAS No: 1392149777] remain promising as researchers continue to explore new synthetic routes and biological functions. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate progress by combining expertise in organic synthesis, biochemistry,and drug discovery. As our understandingof disease mechanisms grows, 5-Iodopyazolopyazinaminersubstances will continueto serve as valuable toolsfor developing innovative therapeutics that address unmet medical needs.